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Compound Name:
e

Cat. No.: B15363874

Get Quote

Executive Summary

Ytterbium(IIl) chloride hexahydrate (YbCls:6H20) represents a critical junction between
inorganic lanthanide chemistry and advanced organic synthesis. Distinguished by its strong
Lewis acidity, high oxophilicity, and unique coordination geometry, this compound serves as a
versatile catalyst in carbon-carbon bond-forming reactions and a structural probe in biological
spectroscopy. Unlike traditional Lewis acids (e.g., AlCls, TiCls) that decompose rapidly in
moisture, YbClIs retains significant catalytic activity in aqueous media, making it a cornerstone
reagent for Green Chemistry applications and late-stage drug functionalization.

Physicochemical Profile

The following data characterizes high-purity (>99.9%) Ytterbium(lll) chloride hexahydrate.
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Property Specification

CAS Number 10035-01-5

Formula YbCls-:6H20

Molecular Weight 387.49 g/mol

Appearance White, hygroscopic crystalline solid

Crystal System

Monoclinic (Space group P2/n or C2/m)

Coordination Sphere

[YbCI2(H20)e]* cation; CI~ anion

High in water (17 g/100 mL), Ethanol, Methanol;

Solubility ]
Insoluble in non-polar solvents
Density 2.58 g/cm?3
Melting Point ~150-180°C (Decomposes/Hydrolyzes)

Magnetic Property

Paramagnetic (Useful for NMR shift studies)

Structural Integrity & Thermal Dynamics
Crystal Structure

In the solid state, YbCls:6H20 does not exist as simple Yb3* and ClI~ ions. X-ray crystallography
reveals a cationic complex [YbCIz(Hz20)e]* with a chloride counter-ion. The Yb3+ center adopts
a distorted square antiprismatic geometry, coordinating with two chloride ligands and six water
molecules. This high coordination number (CN=8) is typical of late lanthanides and dictates its
lability in ligand exchange reactions.

Thermal Decomposition Pathway

Understanding the thermal stability of YbCls-6H20 is critical for material synthesis (e.g., doping
optical fibers). Heating does not simply yield anhydrous YbCIs; competitive hydrolysis leads to
the formation of oxychlorides.
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Figure 1: Thermal decomposition pathway of YbCl3-6H20.[1] Note the formation of YbOCI at
elevated temperatures, which prevents the isolation of pure anhydrous YbClIs in air.

Catalytic Utility in Organic Synthesis[2][3][4][5][6][7]
[8]

YbCls operates as a "Water-Tolerant" Lewis Acid. Its utility stems from the specific affinity of the
Yb3+ ion for oxygenated functional groups (oxophilicity), allowing it to activate carbonyls,
imines, and epoxides even in the presence of water or alcohols.

Mechanism of Action

The large ionic radius and high charge density of Yb3* allow it to coordinate with carbonyl
oxygens, polarizing the C=0 bond and lowering the LUMO energy. This facilitates nucleophilic

attack by weak nucleophiles.
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Coordination

Figure 2: General mechanism of Yb(lll)-catalyzed carbonyl activation. The labile coordination
sphere allows for rapid substrate turnover.
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Key Applications

e Aldol & Mannich Reactions: YbCIs catalyzes the formation of C-C bonds with high
diastereoselectivity. It is particularly effective in "one-pot" three-component Mannich
reactions (Aldehyde + Amine + Ketone).

« Allylation of Aldehydes: Reacts with allyltrimethylsilane to form homoallylic alcohols.

o Acetalization: Efficiently catalyzes the protection of aldehydes as acetals using trimethyl
orthoformate.

Biological Applications & Drug Development
NMR Shift Reagent

YbCls is paramagnetic. When it binds to a molecule, it induces significant chemical shifts in the
NMR signals of nearby nuclei (Lanthanide Induced Shift). This is utilized to:

» Resolve overlapping signals in complex biomolecules.

o Determine the 3D structure of proteins or carbohydrates in solution by measuring distance-
dependent shifts.

Digestion Tracking

In animal studies, YbCls is used as an inert, non-absorbable particulate marker. Because Yb is
rare in biological systems, it can be quantified in fecal matter via ICP-MS to precisely measure
the flow rate of solid food through the digestive tract without altering metabolic processes.

Experimental Protocol: Yb(lll)-Catalyzed Allylation[4]

Objective: Synthesis of homoallylic alcohols via the allylation of benzaldehyde using
allyltrimethylsilane. Rationale: This protocol demonstrates the Lewis acid efficiency of YbCls in
nitromethane, a polar solvent that stabilizes the ionic intermediate.

Materials

 Ytterbium(lll) chloride hexahydrate (dried/anhydrous preferred for max yield, but
hexahydrate is active)
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Benzaldehyde (1.0 equiv)

Allyltrimethylsilane (1.2 equiv)

Nitromethane (CHsNO2)

Dichloromethane (DCM) for extraction

Methodology

o Catalyst Preparation: If using YbCls3-6H20, mild heating (80°C) under vacuum for 1 hour is
recommended to remove loosely bound surface water, though not strictly necessary for all
substrates.

e Reaction Setup: In a flame-dried round-bottom flask, suspend YbCls (10 mol%) in
Nitromethane (3 mL per mmol aldehyde).

o Addition: Add Benzaldehyde (1.0 equiv) followed by Allyltrimethylsilane (1.2 equiv) at room
temperature.

 Incubation: Stir the mixture at ambient temperature for 16 hours. The solution may darken
slightly.

e Quenching: Add dilute agueous HCI (1M) to hydrolyze the silyl ether intermediate.

o Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na2SOa4, and
concentrate.[2]

 Purification: Flash column chromatography (Hexane/EtOAc) yields the pure homoallylic
alcohol.

Validation: Successful conversion is indicated by the disappearance of the aldehyde peak (~10
ppm) in *tH NMR and appearance of alkene signals (~5.8 ppm).

Handling, Stability & Safety

o Hygroscopicity: YbCI3-6H20 is extremely hygroscopic. Store in a tightly sealed container,
preferably in a desiccator. Exposure to air leads to deliquescence, which complicates precise
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weighing but generally does not destroy catalytic activity.

» Toxicity: Moderate toxicity by ingestion. It is a skin and eye irritant (GHS Warning: H315,
H319).

e Incompatibility: Avoid strong oxidizing agents. Reaction with strong bases will precipitate
Ytterbium Hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Ytterbium(lll) Chloride Hexahydrate
(CAS 10035-01-5)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15363874/docs#technical-guide-ytterbium-iii-
chloride-hexahydrate-cas-10035-01-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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